Cas no 2706784-56-5 ((2-Fluoro-6-methoxy-4-methylphenyl)(methyl)sulfane)

• Product Name: (2-Fluoro-6-methoxy-4-methylphenyl)(methyl)sulfane
• CAS No: 2706784-56-5
• MF: C₉H₁₁FOS
• MW: 186.246444940567
• CID: 6795209
• PubChem ID: 171368133
• Update Time: 2025-05-30

(2-Fluoro-6-methoxy-4-methylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 2706784-56-5
• (2-Fluoro-6-methoxy-4-methylphenyl)(methyl)sulfane
• MFCD34765997

• Inchi： 1S/C9H11FOS/c1-6-4-7(10)9(12-3)8(5-6)11-2/h4-5H,1-3H3
• InChI Key： PDALLOZSFRWOCR-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC(C)=CC=1OC)F

Computed Properties

• Exact Mass: 186.05146431g/mol
• Monoisotopic Mass: 186.05146431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.5Ų

Additional information on (2-Fluoro-6-methoxy-4-methylphenyl)(methyl)sulfane

Comprehensive Guide to (2-Fluoro-6-methoxy-4-methylphenyl)(methyl)sulfane (CAS No. 2706784-56-5): Properties, Applications, and Market Insights

(2-Fluoro-6-methoxy-4-methylphenyl)(methyl)sulfane, with the CAS number 2706784-56-5, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This sulfur-containing aromatic derivative exhibits unique structural features, including a fluoro-substituted benzene ring and methoxy group, which contribute to its distinct chemical behavior and potential applications.

The molecular structure of 2706784-56-5 combines electron-withdrawing (fluoro) and electron-donating (methoxy) substituents, creating interesting electronic properties that researchers are exploring for various synthetic applications. Recent studies highlight its potential as a building block in medicinal chemistry, particularly for developing novel enzyme inhibitors and receptor modulators. The compound's methylsulfanyl group offers additional reactivity options for further chemical transformations.

In the pharmaceutical sector, (2-Fluoro-6-methoxy-4-methylphenyl)(methyl)sulfane has shown promise as an intermediate in the synthesis of potential therapeutic agents. Researchers are particularly interested in its application for developing CNS-targeting compounds, given the ability of fluorinated aromatic systems to enhance blood-brain barrier penetration. The compound's structural features align with current trends in drug discovery focusing on fluorinated pharmaceuticals, which account for approximately 20-25% of all approved drugs in recent years.

The agrochemical industry has also shown interest in CAS 2706784-56-5 derivatives for developing new generation crop protection agents. The presence of both fluoro and methoxy groups in the aromatic system may contribute to improved pesticidal activity and environmental stability. Recent patent literature suggests applications in developing selective herbicides and fungicides with lower environmental impact.

From a synthetic chemistry perspective, (2-Fluoro-6-methoxy-4-methylphenyl)(methyl)sulfane offers multiple sites for further functionalization, making it a versatile intermediate. The methylsulfanyl group can be oxidized to sulfoxides or sulfones, while the methoxy group can be demethylated or converted to other functionalities. These transformation possibilities align with current research trends in late-stage functionalization strategies.

The global market for fluorinated fine chemicals like 2706784-56-5 has been growing steadily, with an estimated CAGR of 5.8% from 2023 to 2030. This growth is driven by increasing demand from the pharmaceutical sector and the expanding applications of fluorinated compounds in materials science. Suppliers report growing interest in this specific compound from research institutions and specialty chemical manufacturers.

Quality control and characterization of (2-Fluoro-6-methoxy-4-methylphenyl)(methyl)sulfane typically involve advanced analytical techniques. HPLC methods with UV detection are commonly employed for purity assessment, while NMR spectroscopy (particularly ¹⁹F NMR) and mass spectrometry are essential for structural confirmation. These analytical approaches are crucial given the compound's potential use in regulated applications.

Environmental and safety considerations for CAS 2706784-56-5 follow standard protocols for handling organosulfur compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during handling. The compound's environmental fate and biodegradation pathways are subjects of ongoing research, particularly regarding the persistence of the fluoroaromatic moiety.

Future research directions for (2-Fluoro-6-methoxy-4-methylphenyl)(methyl)sulfane include exploring its potential in materials science applications, particularly in the development of organic electronic materials. The combination of electron-donating and withdrawing groups in its structure makes it interesting for designing novel charge transport materials. Additionally, its application in metal-organic frameworks (MOFs) and other advanced materials is being investigated.

For researchers and industry professionals seeking 2706784-56-5, several specialty chemical suppliers offer this compound in various quantities. Custom synthesis options are also available for those requiring specific isotopic labeling or purity grades. The compound's growing importance is reflected in its increasing inclusion in commercial building block libraries for drug discovery.

In conclusion, (2-Fluoro-6-methoxy-4-methylphenyl)(methyl)sulfane represents an interesting case study in modern fluorinated chemistry. Its unique structural features and versatile reactivity profile make it valuable for multiple applications across pharmaceutical, agrochemical, and materials science domains. As research continues to uncover new applications for this compound, its commercial and scientific significance is expected to grow accordingly.